Cas no 2171701-21-4 (3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid)

• Product Name: 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid
• CAS No: 2171701-21-4
• MF: C₃₄H₃₃N₃O₅
• MW: 563.64292883873
• CID: 6082454
• PubChem ID: 165958514
• Update Time: 2025-05-30

3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid
• EN300-1534745
• 2171701-21-4
• 3-[benzyl(methyl)amino]-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}propanoic acid

• Inchi： 1S/C34H33N3O5/c1-37(20-23-10-3-2-4-11-23)21-31(33(39)40)36-32(38)19-24-12-9-13-25(18-24)35-34(41)42-22-30-28-16-7-5-14-26(28)27-15-6-8-17-29(27)30/h2-18,30-31H,19-22H2,1H3,(H,35,41)(H,36,38)(H,39,40)
• InChI Key： ZEYFXSGSHLITIO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C=1)CC(NC(C(=O)O)CN(C)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 563.24202116g/mol
• Monoisotopic Mass: 563.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 886
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 108Ų

Additional information on 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid

3-Benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171701-21-4, known as 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug delivery systems. This compound has garnered attention due to its unique structural features and promising applications in therapeutic interventions. In this article, we delve into its chemical structure, synthesis, biological activities, and recent advancements in its research.

The molecular structure of 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid is characterized by the presence of a benzyl group, a methyl amino group, and a fluorenylmethoxycarbonyl (Fmoc) group. These functional groups contribute to its versatile reactivity and biological properties. The Fmoc group, in particular, is a well-known protecting group in peptide synthesis, which enhances the stability and specificity of the molecule during biochemical reactions.

Recent studies have highlighted the potential of this compound as a precursor for peptide-based drugs. Its ability to undergo selective deprotection under mild conditions makes it an ideal candidate for constructing bioactive peptides with high precision. Researchers have demonstrated that the Fmoc group can be efficiently removed using acidic conditions, enabling the formation of complex peptide sequences with minimal side reactions. This property has been exploited in the development of novel anti-cancer agents and immunomodulatory drugs.

In addition to its role in peptide synthesis, this compound has shown promise in the field of drug delivery systems. Its benzyl(methyl)amino moiety exhibits excellent solubility properties, which are critical for ensuring efficient drug absorption and distribution. Furthermore, the presence of the phenylacetamido group imparts additional stability to the molecule, making it suitable for prolonged release formulations.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Using molecular docking studies, scientists have identified key binding sites on target proteins that are critical for its bioactivity. These findings have paved the way for rational drug design strategies aimed at optimizing its therapeutic potential.

Moreover, this compound has been investigated for its potential in targeting specific cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that it can modulate key enzymes associated with these pathways, suggesting its potential as a lead compound for developing disease-modifying therapies.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures high purity levels, which are essential for maintaining its bioactivity.

From an environmental standpoint, researchers have also explored the biodegradability of this compound to ensure its safe disposal and minimize ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, making it an eco-friendly choice for pharmaceutical applications.

In conclusion, 3-benzyl(methyl)amino-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}propanoic acid represents a significant advancement in organic synthesis and drug development. Its unique structural features, coupled with recent research breakthroughs, position it as a valuable tool in addressing unmet medical needs across various therapeutic areas.